Cas no 108593-47-1 (Methyl 3-ethoxybenzoate)
Methyl 3-ethoxybenzoate structure
Product Name:Methyl 3-ethoxybenzoate
CAS No:108593-47-1
MF:C10H12O3
MW:180.200483322144
CID:91350
PubChem ID:3267781
Update Time:2025-04-18
Methyl 3-ethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-ethoxybenzoate
- 3-Ethoxybenzoic acid methyl ester
- 3-Ethoxybenzoesaeure-methylester
- m-Ethoxy-benzoesaeuremethylester
- RARECHEM AL BF 0250
- METHYL-M-ETHOXYBENZOATE
- M-ETHOXYBENZOIC ACID(METHYL ESTER)
- E85369
- SCHEMBL644216
- DTXSID60390853
- 3-Ethoxy-benzoic acid methyl ester
- BS-23614
- IFLQNIVRGRISMD-UHFFFAOYSA-N
- AKOS000348747
- A895243
- 3-ethoxy-benzoic-acid-methyl-ester
- FT-0628554
- 108593-47-1
- MFCD00017263
- CS-0206524
- Benzoic acid, 3-ethoxy-, methyl ester
- STK063351
- METHYL3-ETHOXYBENZOATE
- DB-040834
-
- MDL： MFCD00017263
- Inchi： 1S/C10H12O3/c1-3-13-9-6-4-5-8(7-9)10(11)12-2/h4-7H,3H2,1-2H3
- InChI Key： IFLQNIVRGRISMD-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC=C(C(=O)OC)C=1
- BRN： 3089953
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- Color/Form: Colorless or grayish yellow liquid
- Density: 1.1±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 100°C 2mm
- Flash Point: 100°C/2mm
- Refractive Index: 1.5200
- PSA: 35.53000
- LogP: 1.87190
- Solubility: Insoluble in water
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Methyl 3-ethoxybenzoate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： S24/25
- Safety Term：S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-ethoxybenzoate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl 3-ethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR907890-5g |
Methyl 3-ethoxybenzoate |
108593-47-1 | 0.98 | 5g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR907890-25g |
Methyl 3-ethoxybenzoate |
108593-47-1 | 0.98 | 25g |
£66.00 | 2025-02-20 | |
| Apollo Scientific | OR907890-100g |
Methyl 3-ethoxybenzoate |
108593-47-1 | 0.98 | 100g |
£261.00 | 2025-02-20 | |
| TRC | M304818-100mg |
Methyl 3-ethoxybenzoate |
108593-47-1 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M304818-250mg |
Methyl 3-ethoxybenzoate |
108593-47-1 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M304818-500mg |
Methyl 3-ethoxybenzoate |
108593-47-1 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M304818-1g |
Methyl 3-ethoxybenzoate |
108593-47-1 | 1g |
$98.00 | 2023-05-17 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05358-5g |
Methyl 3-ethoxybenzoate, 98% |
108593-47-1 | 98% | 5g |
￥778.00 | 2023-03-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L05358-25g |
Methyl 3-ethoxybenzoate, 98% |
108593-47-1 | 98% | 25g |
￥3115.00 | 2023-03-02 | |
| eNovation Chemicals LLC | Y1232900-25g |
Methyl 3-ethoxybenzoate |
108593-47-1 | 97% | 25g |
$95 | 2024-06-07 |
Methyl 3-ethoxybenzoate Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
108593-47-1 (Methyl 3-ethoxybenzoate) Related Products
- 2150-38-1(Methyl 3,4-dimethoxybenzoate)
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
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- 94-30-4(Ethyl 4-methoxybenzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
- 1486-51-7(4-Benzyloxybenzoic acid)
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